Cas no 2248285-59-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-fluorophenyl)furan-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-fluorophenyl)furan-2-carboxylate
• CAS No: 2248285-59-6
• MF: C₁₉H₁₀FNO₅
• MW: 351.284808635712
• CID: 6447283
• PubChem ID: 165905584
• Update Time: 2025-11-06

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-fluorophenyl)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6518892
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-fluorophenyl)furan-2-carboxylate
• 2248285-59-6

• Inchi： 1S/C19H10FNO5/c20-12-7-5-11(6-8-12)15-9-10-16(25-15)19(24)26-21-17(22)13-3-1-2-4-14(13)18(21)23/h1-10H
• InChI Key： HLORAGIHXTYDDN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)O1

Computed Properties

• Exact Mass: 351.05430058g/mol
• Monoisotopic Mass: 351.05430058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 76.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-fluorophenyl)furan-2-carboxylate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-fluorophenyl)furan-2-carboxylate (CAS: 2248285-59-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-fluorophenyl)furan-2-carboxylate (CAS: 2248285-59-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindolinone and furan carboxylate structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and biological activities, particularly in the context of anti-inflammatory and anticancer properties.

One of the key breakthroughs in the study of this compound is its synthesis via a novel multi-step pathway that ensures high yield and purity. Researchers have optimized the reaction conditions to incorporate the 4-fluorophenyl group efficiently, which is critical for its biological activity. The compound's structure has been confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its integrity for further biological testing.

In vitro studies have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-fluorophenyl)furan-2-carboxylate exhibits potent inhibitory effects on specific inflammatory mediators, such as COX-2 and TNF-α. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs. Additionally, preliminary data indicate that the compound may interfere with key signaling pathways in cancer cells, leading to apoptosis and reduced proliferation.

Further investigations into the pharmacokinetics and toxicity profile of this compound are underway. Early results from animal models show favorable bioavailability and minimal adverse effects, making it a viable candidate for preclinical development. Researchers are also exploring its potential synergies with existing therapeutic agents to enhance efficacy and reduce resistance.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-fluorophenyl)furan-2-carboxylate represents a promising avenue for drug discovery. Its unique chemical structure and demonstrated biological activities warrant further exploration and optimization. Future studies should focus on elucidating its precise molecular targets and conducting rigorous clinical trials to validate its therapeutic potential.